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Compound of Interest

Compound Name:
6-Chloro-N-methoxy-N-

methylpicolinamide

CAS No.: 192437-72-2

Cat. No.: B1509934 Get Quote

A Senior Application Scientist's Guide to 6-Chloro-N-methoxy-N-methylpicolinamide:

Synthesis, Mechanism, and Application

Abstract
This technical guide provides an in-depth analysis of 6-Chloro-N-methoxy-N-
methylpicolinamide, a specialized chemical intermediate of significant value in modern

organic synthesis. This document elucidates the compound's core chemical identity, its

physicochemical properties, and the nuanced mechanism of action conferred by its Weinreb-

Nahm amide moiety. We present a validated synthetic protocol for its preparation and a

detailed experimental workflow for its application in the controlled synthesis of ketones, a

reaction class where it offers unparalleled precision. This guide is intended for researchers,

chemists, and process development scientists who require a robust understanding and

practical execution of advanced synthetic methodologies.

Core Chemical Identity and Physicochemical
Properties
6-Chloro-N-methoxy-N-methylpicolinamide is a derivative of picolinic acid, distinguished by

two key features: a chlorine atom at the 6-position of the pyridine ring and an N-methoxy-N-

methylamide group (also known as a Weinreb-Nahm amide) at the carboxyl position. This
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unique combination makes it a valuable building block for introducing the 6-chloropyridin-2-yl

carbonyl moiety into complex molecules, particularly in the development of pharmaceutical and

agrochemical agents.

Table 1: Chemical Identity and Properties

Identifier Value Source

IUPAC Name

6-Chloro-N-methoxy-N-
methylpyridine-2-
carboxamide

N/A

CAS Number 192437-72-2 [1]

Molecular Formula C₈H₉ClN₂O₂ [1]

Molecular Weight 200.62 g/mol [1]

Appearance Solid (Typical) N/A

| SMILES | ClC1=CC=CC(C(=O)N(C)OC)=N1 | N/A |

The Weinreb-Nahm Amide: A Keystone of Controlled
Acylation
The primary utility of 6-Chloro-N-methoxy-N-methylpicolinamide stems from its identity as a

Weinreb-Nahm amide. Discovered by Steven M. Weinreb and Steven Nahm in 1981, this

functional group revolutionized ketone synthesis from organometallic reagents.[2]

The Challenge: Over-Addition in Carbonyl Chemistry
Traditional acylating agents, such as esters or acid chlorides, react aggressively with potent

nucleophiles like Grignard (R-MgX) or organolithium (R-Li) reagents. The initial reaction

produces a ketone. However, this ketone is often more reactive than the starting material,

leading to a second, undesired nucleophilic attack that yields a tertiary alcohol.[3] This "over-

addition" is a common side reaction that complicates purification and significantly lowers the

yield of the desired ketone.[2]
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The Solution: A Stable Tetrahedral Intermediate
The Weinreb-Nahm amide elegantly circumvents this problem. Upon nucleophilic attack by an

organometallic reagent, a highly stable tetrahedral intermediate is formed.[4] The stability of

this intermediate is the critical mechanistic feature and arises from the chelation of the

magnesium (or lithium) atom by both the newly formed anionic oxygen and the methoxy

oxygen of the amide. This forms a stable five-membered ring that prevents the intermediate

from collapsing to a ketone until an acidic workup is performed.[4]

Because the chelated intermediate is stable at the reaction temperature, it does not break

down to release the ketone into the reaction mixture where it could react with a second

equivalent of the organometallic reagent.[4] Only upon the addition of an acid (e.g., aq. HCl)

during the workup step is the chelate broken, leading to the collapse of the intermediate and

the clean formation of the desired ketone.
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Reaction Preparation

Grignard Addition

Workup & Extraction

Purification

Dissolve Weinreb Amide
in Anhydrous THF

Establish N₂ Atmosphere

Cool to 0 °C

Slowly Add
PhMgBr (1.1 eq)

Stir at 0 °C
for 1-2 hours

Monitor by TLC/LC-MS

Quench with 1M HCl

Extract with
Ethyl Acetate

Wash with NaHCO₃

and Brine

Dry (Na₂SO₄) and Concentrate

Column Chromatography
(Silica Gel)

Characterize Pure Ketone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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